Benzyl 6-amino-5,7,7-tricyano-8-(3-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Benzyl 6-amino-5,7,7-tricyano-8-(3-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
494792-18-6
VCID:
VC0459346
InChI:
InChI=1S/C25H20N6O2/c26-11-20-19-8-10-31(24(32)33-14-17-5-2-1-3-6-17)13-21(19)22(18-7-4-9-30-12-18)25(15-27,16-28)23(20)29/h1-9,12,21-22H,10,13-14,29H2/t21-,22+/m0/s1
SMILES:
C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CN=CC=C4
Molecular Formula:
C25H20N6O2
Molecular Weight:
436.5g/mol
Benzyl 6-amino-5,7,7-tricyano-8-(3-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 494792-18-6
Main Products
VCID: VC0459346
Molecular Formula: C25H20N6O2
Molecular Weight: 436.5g/mol
| CAS No. | 494792-18-6 |
|---|---|
| Product Name | Benzyl 6-amino-5,7,7-tricyano-8-(3-pyridinyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C25H20N6O2 |
| Molecular Weight | 436.5g/mol |
| IUPAC Name | benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-pyridin-3-yl-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C25H20N6O2/c26-11-20-19-8-10-31(24(32)33-14-17-5-2-1-3-6-17)13-21(19)22(18-7-4-9-30-12-18)25(15-27,16-28)23(20)29/h1-9,12,21-22H,10,13-14,29H2/t21-,22+/m0/s1 |
| Standard InChIKey | OVLOCCUXDZDXIE-FCHUYYIVSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1C(=O)OCC3=CC=CC=C3)[C@H](C(C(=C2C#N)N)(C#N)C#N)C4=CN=CC=C4 |
| SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CN=CC=C4 |
| Canonical SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CN=CC=C4 |
| PubChem Compound | 1086109 |
| Last Modified | Nov 11 2021 |
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